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Compound of Interest

Compound Name: ACT-387042

Cat. No.: B15584688

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like ACT-387042 are paramount for laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) for ACT-387042 is not
publicly available, this guide provides essential safety information and outlines general
procedures for its disposal based on its classification as a novel bacterial topoisomerase
inhibitor.

ACT-387042 is an investigational antibacterial agent with broad-spectrum activity against
Gram-positive and Gram-negative bacteria.[1][2][3][4][5] Developed by Actelion
Pharmaceuticals, this compound is a non-fluoroquinolone inhibitor of bacterial type Il
topoisomerases (DNA gyrase and topoisomerase 1V).[4][6] As with any research chemical,
adherence to strict safety and disposal protocols is crucial.

Essential Compound Information
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Property Data

Compound Name ACT-387042

CAS Number 1229514-11-7[3]

Compound Class Bacterial Topoisomerase Inhibitor[1][2][3][7]
Mechanism of Action Inhibits DNA gyrase and topoisomerase IV[6]

Broad-spectrum against Gram-positive and

Spectrum of Activit
P Y Gram-negative bacteria[1][2][3][4][5]

Reported Developer Actelion Pharmaceuticals[7]

Experimental Protocols: General Disposal
Procedure

The following protocol outlines a general, step-by-step process for the disposal of ACT-387042.
It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and the official Safety Data Sheet (SDS) for ACT-387042, when available, before proceeding.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling ACT-387042.

o Waste Segregation:

o Solid Waste: Collect any solid ACT-387042, contaminated consumables (e.g., weighing
paper, pipette tips), and spill cleanup materials in a designated, clearly labeled hazardous
waste container. The container should be compatible with the chemical properties of the
compound.

o Liquid Waste: Solutions containing ACT-387042 should be collected in a separate, labeled
hazardous waste container. Do not mix with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines. Avoid drain disposal at all costs.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "ACT-387042," the CAS number (1229514-11-7), and the
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approximate concentration and quantity of the waste.

o Storage of Waste: Store hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials.

o Waste Pickup and Disposal: Contact your institution's EHS department to arrange for the
pickup and disposal of the hazardous waste. Only licensed hazardous waste disposal
contractors should handle the final disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ACT-387042.
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Start: Handling ACT-387042
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Arrange for Professional
Waste Disposal Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ACT-387042.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific
instructions provided in the official Safety Data Sheet (SDS) for ACT-387042 and consult with
your institution's Environmental Health and Safety (EHS) department for detailed procedures
and compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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